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Compound of Interest

Compound Name: 3,4-Diaminobenzonitrile

Cat. No.: B014204 Get Quote

An In-depth Technical Guide to 3,4-Diaminobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Diaminobenzonitrile is an aromatic organic compound that serves as a valuable building

block in the synthesis of a variety of heterocyclic compounds and functional materials. Its

structure, featuring a benzene ring substituted with two adjacent amine groups and a nitrile

group, provides multiple reactive sites for chemical modifications. This unique arrangement

makes it a key intermediate in the development of pharmaceuticals, high-performance

polymers, dyes, and fluorescent probes for chemical sensing. This guide provides a

comprehensive overview of its properties, synthesis, and applications.

Chemical and Physical Properties
The fundamental properties of 3,4-Diaminobenzonitrile are summarized below. These data

are crucial for its handling, storage, and application in experimental settings.
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Identifier Value

CAS Number 17626-40-3[1][2][3][4]

Molecular Formula C₇H₇N₃[1][4][5]

Molecular Weight 133.15 g/mol [1][2][4][5]

Linear Formula C₆H₃(NH₂)₂C≡N[2]

InChI Key VWLLPPSBBHDXHK-UHFFFAOYSA-N[2][6]

SMILES String Nc1ccc(cc1N)C#N[2][6]

MDL Number MFCD00723901[2][5]

Physical and Chemical Data
Property Value

Appearance
White to brown powder, crystals, and/or

chunks[5]

Form Solid[2][6]

Melting Point 144-148 °C[2][5][6]

Assay 97%[2][6]

Storage Temperature Room temperature[5]

Experimental Protocols
Detailed methodologies for the synthesis of 3,4-Diaminobenzonitrile are presented below,

providing a practical guide for laboratory preparation.

Synthesis of 3,4-Diaminobenzonitrile via Hydrogenation
A common and effective method for synthesizing 3,4-Diaminobenzonitrile is through the

catalytic hydrogenation of a nitro-substituted precursor, such as 4-amino-3-nitrobenzonitrile or

3-amino-4-nitrobenzonitrile.
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Method 1: From 4-Amino-3-nitrobenzonitrile

Materials:

4-Amino-3-nitrobenzonitrile (2.00 g, 12.3 mmol)

10% Palladium on carbon (Pd/C) catalyst (500 mg)

Methanol (20 mL)

Hydrogen gas (H₂)

Diatomaceous earth (Celite)

Procedure:

To a stirring solution of 4-amino-3-nitrobenzonitrile in methanol, add the 10% Pd/C

catalyst.[1]

Degas the reaction flask and subsequently fill it with hydrogen gas (a hydrogen balloon is

suitable for this purpose).[1]

Stir the reaction mixture vigorously at 25°C for 18 hours.[1]

Upon completion, degas the mixture under a vacuum and backfill with nitrogen. Repeat

this process three times.[1]

Filter the reaction mixture through a pad of diatomaceous earth to remove the catalyst.[1]

Concentrate the filtrate under vacuum to yield 3,4-Diaminobenzonitrile. The product can

be obtained as a green oil (1.47 g, 90% yield) and used directly in subsequent steps.[1]

Method 2: From 3-Amino-4-nitrobenzonitrile

Materials:

3-Amino-4-nitrobenzonitrile (20.00 g, 0.042 mol)

10% Palladium on carbon (Pd/C) catalyst (1.00 g)
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Anhydrous ethanol (250 mL)

Hydrogen gas (H₂)

Diethyl ether

Procedure:

Hydrogenate 3-amino-4-nitrobenzonitrile in anhydrous ethanol with 10% Pd/C under 50

psi of hydrogen gas for 5 hours.[1]

After the reaction, filter the mixture through a pad of celite.[1]

Concentrate the filtrate.[1]

Triturate the resulting solid with diethyl ether to afford the desired product as a tan solid

(11.40 g, 70% yield).[1]

Synthesis of 3,4-Diaminobenzonitrile

4-Amino-3-nitrobenzonitrile

Catalytic
HydrationH₂ (Hydrogen Gas)

10% Pd/C
Methanol
25°C, 18h

Filtration
(Celite) Concentration 3,4-Diaminobenzonitrile
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,4-Diaminobenzonitrile.

Applications in Research and Development
Diaminobenzonitrile and its derivatives are instrumental in creating advanced fluorescent

materials for various scientific applications.

Development of Fluorescent Probes
Derivatives like diaminomaleonitrile can be used to synthesize Schiff base fluorescent probes

for the selective detection of metal ions, such as Al³⁺.[7] This has significant implications for

cellular imaging and environmental monitoring.

Protocol: Synthesis of an Asymmetric Schiff Base Fluorescent Probe

This protocol outlines a two-step synthesis of a selective fluorescent probe for Al³⁺, starting

from a diaminobenzonitrile derivative.[7]

Step 1: Mono-acetylation of Diaminomaleonitrile (DAMN)

Dissolve diaminomaleonitrile in ethyl acetate.

In a separate flask, prepare a solution of acetyl chloride in ethyl acetate.

Cool the DAMN solution in an ice-water bath and add the acetyl chloride solution dropwise

while stirring.[7]

Step 2: Condensation with Salicylaldehyde

Dissolve the synthesized mono-acetylated DAMN in ethanol in a round-bottom flask.

Gradually add salicylaldehyde to the solution.[7]

Heat the mixture to reflux at 80°C for 8 hours with continuous stirring. A yellow powder will

form.[7]
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After cooling, collect the yellow powder by vacuum filtration and wash with ethanol and

diethyl ether.[7]

Dry the final product under vacuum.

Synthesis of a Diaminobenzonitrile-Based Fluorescent Probe
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Caption: Synthesis of a Schiff base fluorescent probe.

Safety and Handling
Proper handling of 3,4-Diaminobenzonitrile is essential due to its potential hazards.

Hazard Identification
Signal Word: Warning[2][8]

Hazard Statements:

H302: Harmful if swallowed.[2][8]

H315: Causes skin irritation.[2][8]
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H319: Causes serious eye irritation.[2][8]

H335: May cause respiratory irritation.[2][8]

Hazard Classifications: Acute Toxicity 4 (Oral), Skin Irritation 2, Eye Irritation 2, Specific

Target Organ Toxicity - Single Exposure 3.[2][8]

Target Organs: Respiratory system.[2][8]

Precautionary Measures and PPE
Precautionary Statements: P261, P264, P270, P301 + P312, P302 + P352, P305 + P351 +

P338.[2][8]

Personal Protective Equipment (PPE):

Respiratory: Dust mask type N95 (US).[2][8]

Eye: Eyeshields.[2][8]

Hand: Gloves.[2][8]

Storage and Incompatibilities
Storage Class: 11 - Combustible Solids.[2][8]

Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides,

chloroformates.[9]

Conclusion
3,4-Diaminobenzonitrile is a versatile chemical intermediate with significant potential in

various fields, particularly in the synthesis of novel materials and pharmaceutical compounds. A

thorough understanding of its chemical properties, synthesis protocols, and safety

requirements is paramount for its effective and safe utilization in research and development.

The methodologies and data presented in this guide offer a foundational resource for

professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

